Cas no 630103-57-0 (Bicyclo[3.1.0]hexane-1-methanol,4-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-,(1R,2S,4S,5S)-)

• Product Name: Bicyclo[3.1.0]hexane-1-methanol,4-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-,(1R,2S,4S,5S)-
• CAS No: 630103-57-0
• MF: C₁₃H₁₇ClN₅O₅P
• MW: 389.731342077255
• CID: 1646228
• Update Time: 2024-09-12

Bicyclo[3.1.0]hexane-1-methanol,4-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-,(1R,2S,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-methanol,4-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-,(1R,2S,4S,5S)-
• Bicyclo[3.1.0]hexane-1-methanol, 4-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, (1R,2S,4S,5S)-

• Inchi： 1S/C13H17ClN5O5P/c1-15-10-9-11(18-12(14)17-10)19(5-16-9)7-2-8(24-25(21,22)23)13(4-20)3-6(7)13/h5-8,20H,2-4H2,1H3,(H,15,17,18)(H2,21,22,23)/t6-,7+,8+,13+/m1/s1
• InChI Key： JBPZNHLPOYFQSQ-SMWKGLLFSA-N
• SMILES： [C@]12(CO)[C@]([H])(C1)[C@@H](N1C3C(N=C1)=C(NC)N=C(Cl)N=3)C[C@@H]2OP(O)(O)=O

Computed Properties

• Exact Mass: 389.06581

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• Boiling Point: 625.6±65.0 °C(Predicted)
• PSA: 142.62
• pka: 1.89±0.10(Predicted)